1-(3-hydroxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol

• IUPAC Name: 1-[(3-hydroxyphenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperidin-4-ol
• InChI: InChI=1S/C19H20F3NO2/c20-19(21,22)16-5-2-4-15(12-16)18(25)7-9-23(10-8-18)13-14-3-1-6-17(24)11-14/h1-6,11-12,24-25H,7-10,13H2
• InChI Key: UBODRLCVIXIQPS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC(=CC=C2)C(F)(F)F)O)CC3=CC(=CC=C3)O
• Molecular Formula: C19H20F3NO2
• Molecular Weight: 351.4 g/mol

Description

1-(3-hydroxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol, also known as HPTP, is a chemical compound that has been of interest to the scientific community due to its potential in various fields of research.

Mechanism of Action

1-(3-hydroxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that regulate various cellular processes. By inhibiting PTPs, this compound can modulate signaling pathways involved in cell proliferation, differentiation, and survival. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various signaling pathways in cells, including the MAPK/ERK and PI3K/Akt pathways. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In animal studies, this compound has been shown to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-hydroxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol is its potent inhibitory activity against PTPs, which makes it a valuable tool for studying the role of PTPs in various cellular processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(3-hydroxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative diseases. Another area of interest is the use of this compound as a tool for studying the role of PTPs in cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 1-(3-hydroxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol involves the reaction of 3-(trifluoromethyl)benzaldehyde with 3-hydroxybenzylamine in the presence of acetic acid and sodium triacetoxyborohydride. The resulting intermediate is then treated with piperidine to obtain this compound.

Scientific Research Applications

1-(3-hydroxybenzyl)-4-[3-(trifluoromethyl)phenyl]-4-piperidinol has been studied for its potential in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, this compound has been studied for its potential as a drug target for the treatment of various diseases, including cancer and diabetes. In medicinal chemistry, this compound has been used as a lead compound for the development of new drugs.